Cas no 91192-30-2 (4-Pyridinecarboxylic acid, 3-cyano-, ethyl ester)

4-Pyridinecarboxylic acid, 3-cyano-, ethyl ester structure
91192-30-2 structure
Product Name:4-Pyridinecarboxylic acid, 3-cyano-, ethyl ester
CAS No:91192-30-2
MF:C9H8N2O2
MW:176.172021865845
CID:787982
PubChem ID:13481492
Update Time:2025-04-19

4-Pyridinecarboxylic acid, 3-cyano-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 4-Pyridinecarboxylic acid, 3-cyano-, ethyl ester
    • ethyl 3-cyanopyridine-4-carboxylate
    • ethyl3-cyanoisonicotinate
    • DTXSID20541864
    • ethyl 3-cyanoisonicotinate
    • 91192-30-2
    • Inchi: 1S/C9H8N2O2/c1-2-13-9(12)8-3-4-11-6-7(8)5-10/h3-4,6H,2H2,1H3
    • InChI Key: LZZAUGCXMMGUQE-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CN=CC=1C#N)=O)CC

Computed Properties

  • Exact Mass: 176.058577502g/mol
  • Monoisotopic Mass: 176.058577502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 63Ų

4-Pyridinecarboxylic acid, 3-cyano-, ethyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029007476-250mg
Ethyl 3-cyanoisonicotinate
91192-30-2 95%
250mg
$1038.80 2023-08-31
Alichem
A029007476-500mg
Ethyl 3-cyanoisonicotinate
91192-30-2 95%
500mg
$1651.30 2023-08-31
Alichem
A029007476-1g
Ethyl 3-cyanoisonicotinate
91192-30-2 95%
1g
$2952.90 2023-08-31
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1748685-1g
Ethyl 3-cyanoisonicotinate
91192-30-2 98%
1g
¥3934.00 2024-04-25
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd